Cas no 62667-55-4 (Benzenemethanesulfonic acid, 2-hydroxy-5-nitro-, phenyl ester)

• Product Name: Benzenemethanesulfonic acid, 2-hydroxy-5-nitro-, phenyl ester
• CAS No: 62667-55-4
• MF: C₁₃H₁₁NO₆S
• MW: 309.294542551041
• CID: 435995
• PubChem ID: 23423375
• Update Time: 2025-04-19

Benzenemethanesulfonic acid, 2-hydroxy-5-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 2-hydroxy-5-nitro-, phenyl ester
• phenyl (2-hydroxy-5-nitrophenyl)methanesulfonate
• 62667-55-4
• DTXSID20633894

• Inchi： 1S/C13H11NO6S/c15-13-7-6-11(14(16)17)8-10(13)9-21(18,19)20-12-4-2-1-3-5-12/h1-8,15H,9H2
• InChI Key： HSFLFGFMYRWXJP-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1O)[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.03073
• Monoisotopic Mass: 309.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 106.74